Cas no 87848-14-4 (5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester)
87848-14-4 structure
Product Name:5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester
CAS No:87848-14-4
MF:C7H5Cl3N2O2
MW:255.485798597336
CID:651523
PubChem ID:21559811
Update Time:2024-10-26
5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester
- ethyl 2,4,6-trichloropyrimidine-5-carboxylate
- 2,4,6-Trichloro-5-pyrimidinecarboxylic acid ethyl ester
- AC-25280
- 87848-14-4
- SB59134
- G88616
- DTXSID10615861
- ethyl2,4,6-trichloropyrimidine-5-carboxylate
- AKOS025401757
- DB-360365
-
- Inchi: 1S/C7H5Cl3N2O2/c1-2-14-6(13)3-4(8)11-7(10)12-5(3)9/h2H2,1H3
- InChI Key: JKMWTSMRYUNCAK-UHFFFAOYSA-N
- SMILES: O=C(C1C(Cl)=NC(Cl)=NC=1Cl)OCC
Computed Properties
- Exact Mass: 253.941660g/mol
- Monoisotopic Mass: 253.941660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- Density: 1.537
5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089000383-1g |
Ethyl 2,4,6-trichloropyrimidine-5-carboxylate |
87848-14-4 | 97% | 1g |
$711.36 | 2023-08-31 | |
| Chemenu | CM167929-1g |
ethyl 2,4,6-trichloropyrimidine-5-carboxylate |
87848-14-4 | 97% | 1g |
$795 | 2021-08-05 | |
| Chemenu | CM167929-1g |
ethyl 2,4,6-trichloropyrimidine-5-carboxylate |
87848-14-4 | 97% | 1g |
$795 | 2023-02-01 | |
| Crysdot LLC | CD11037037-1g |
Ethyl 2,4,6-trichloropyrimidine-5-carboxylate |
87848-14-4 | 97% | 1g |
$842 | 2024-07-19 |
5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
87848-14-4 (5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester) Related Products
- 37131-89-8(2,4-Dichloropyrimidine-5-carboxylic acid)
- 87846-94-4(5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester)
- 7627-39-6(2,4-DICHLORO-5-ETHOXYMETHYL-PYRIMIDINE)
- 65269-18-3(Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate)
- 41103-17-7(Ethyl 4-chloropyrimidine-5-carboxylate)
- 2134-36-3(Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate)
- 87600-98-4(4,6-Dichloropyrimidine-5-carboxylic acid)
- 87600-71-3(Methyl 4,6-dichloropyrimidine-5-carboxylate)
- 3177-20-6(methyl 2,4-dichloropyrimidine-5-carboxylate)
- 51940-64-8(ethyl 2,4-dichloropyrimidine-5-carboxylate)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent